Cas no 28177-79-9 (2-hydroxy-3-nitro-benzonitrile)

2-hydroxy-3-nitro-benzonitrile Properties

Names and Identifiers

• Benzonitrile,2-hydroxy-3-nitro-
• 2-HYDROXY-3-NITRO-BENZONITRILE
• 2-HYDROXY-3-NITROBENZONITRILE
• 2-hydroxy-3-nitrobenzenecarbonitrile
• 2-Hydroxy-3-nitro-benzonitril
• 2-nitro-6cyanophenol
• 2-nitro-6-cyanophenol
• 3-Nitro-salicylsaeurenitril
• 6-Nitro-2-cyan-phenol
• AG-E-90270
• CTK4G0976
• SBB046679
• SureCN1344484
• 3-Nitro-2-hydroxybenzonitrile
• SY109264
• AKOS005169401
• FT-0691705
• SCHEMBL1344484
• 28177-79-9
• Benzonitrile, 2-?hydroxy-?3-?nitro-
• AKOS015922432
• 6-cyano-2-nitrophenol
• GS-6069
• ZUOCMGGILLTISV-UHFFFAOYSA-N
• DTXSID70499462
• AMY28360
• I11278
• EN300-88382
• CS-0102183
• MFCD00234257
• STL414779
• DA-26139
• +Expand

• MDL： MFCD00234257
• InChIKey： ZUOCMGGILLTISV-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N2O3/c8-4-5-2-1-3-6(7(5)10)9(11)12/h1-3,10H
• SMILES： C1=CC(=C(C(=C1)[N+](=O)[O-])O)C#N

Computed Properties

• Exact Mass: 164.02222
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.02219199g/mol
• Heavy Atom Count: 12
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 87.16
• Boiling Point: 265.1±30.0 ºC (760 Torr),
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 114.1±24.6 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides